![molecular formula C13H20N2O2 B093530 N-[3-(Diethylamino)-4-methoxyphenyl]acetamide CAS No. 19433-93-3](/img/structure/B93530.png)
N-[3-(Diethylamino)-4-methoxyphenyl]acetamide
Overview
Description
“N-[3-(Diethylamino)-4-methoxyphenyl]acetamide” is a chemical compound with the molecular formula C13H20N2O2 . It has a molecular weight of 236.31 g/mol . The compound is also known by several synonyms, including 4-Acetylamino-2-(diethylamino)anisole and 3-N,N-Diethylamino-4-methoxyacetanilide .
Molecular Structure Analysis
The InChI code for “N-[3-(Diethylamino)-4-methoxyphenyl]acetamide” is 1S/C13H20N2O2/c1-5-15(6-2)12-9-11(14-10(3)16)7-8-13(12)17-4/h7-9H,5-6H2,1-4H3,(H,14,16) . The Canonical SMILES representation is CCN(CC)C1=C(C=CC(=C1)NC(=O)C)OC .Physical And Chemical Properties Analysis
“N-[3-(Diethylamino)-4-methoxyphenyl]acetamide” has a molecular weight of 236.31 g/mol . It has a computed XLogP3 value of 2 , indicating its lipophilicity. The compound has one hydrogen bond donor and three hydrogen bond acceptors . The exact mass is 236.152477885 g/mol .Scientific Research Applications
Chemical Research
“4-Acetylamino-2-(diethylamino)anisole” is a compound that is often used in chemical research due to its unique properties . It has a molecular weight of 236.31 and a linear formula of CH3C(O)NHC6H3(OCH3)N(CH2CH3)2 .
Catalytic Hydrogenation
This compound has been used in the catalytic hydrogenation of 2-nitro-4-acetylamino anisole to 2-amino-4-acetylamino anisole over Raney nickel catalyst . This process is a less-polluting and efficient method to produce 2-amino-4-acetamino anisole (AMA) .
Kinetic Studies
The kinetics of the catalytic hydrogenation of 2-nitro-4-acetylamino anisole to 2-amino-4-acetylamino anisole remains a subject of study . The reaction was found to follow 0.52-order kinetics with respect to the NMA concentration and 1.10-order kinetics in terms of hydrogen pressure .
Reactor Design
The intrinsic kinetics of the hydrogenation process provides guidance for the reactor design . Understanding the kinetics can help optimize the reactor for maximum efficiency .
Catalyst Modification
The study of the kinetics of the hydrogenation process also inspires the modification of the catalyst . By understanding the rate-determining step, scientists can modify the catalyst to increase the reaction rate .
Mechanism of Action
Target of Action
The primary target of 4-Acetylamino-2-(diethylamino)anisole, also known as 3-N,N-Diethylamino-4-methoxyacetanilide or N-[3-(Diethylamino)-4-methoxyphenyl]acetamide, is the neuronal membrane . This compound interacts with the neuronal membrane to inhibit the ionic fluxes required for the initiation and conduction of impulses .
Mode of Action
The compound stabilizes the neuronal membrane by inhibiting the ionic fluxes required for the initiation and conduction of impulses . This results in a local anesthetic action, effectively numbing the area where the compound is applied .
Result of Action
The result of the compound’s action is local anesthesia . By stabilizing the neuronal membrane and inhibiting ionic fluxes, the compound prevents the initiation and conduction of nerve impulses, leading to a loss of sensation in the area where it is applied .
properties
IUPAC Name |
N-[3-(diethylamino)-4-methoxyphenyl]acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O2/c1-5-15(6-2)12-9-11(14-10(3)16)7-8-13(12)17-4/h7-9H,5-6H2,1-4H3,(H,14,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTJCIVXKBILNPY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=C(C=CC(=C1)NC(=O)C)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1066491 | |
Record name | Acetamide, N-[3-(diethylamino)-4-methoxyphenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1066491 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(Diethylamino)-4-methoxyphenyl]acetamide | |
CAS RN |
19433-93-3 | |
Record name | N-[3-(Diethylamino)-4-methoxyphenyl]acetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=19433-93-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Acetamide, N-(3-(diethylamino)-4-methoxyphenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019433933 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Acetamide, N-[3-(diethylamino)-4-methoxyphenyl]- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Acetamide, N-[3-(diethylamino)-4-methoxyphenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1066491 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-[3-(diethylamino)-4-methoxyphenyl]acetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.039.129 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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